3-nitro-N-({[2-(4-propionyl-1-piperazinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 3-nitro-N-[[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C21H23N5O4S/c1-2-19(27)25-12-10-24(11-13-25)18-9-4-3-8-17(18)22-21(31)23-20(28)15-6-5-7-16(14-15)26(29)30/h3-9,14H,2,10-13H2,1H3,(H2,22,23,28,31)
• InChI Key: MOBLNHJUDWDHKP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=S)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

3-nitro-N-({[2-(4-propionyl-1-piperazinyl)phenyl]amino}carbonothioyl)benzamide, commonly known as NPPB, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

NPPB acts as an inhibitor of ion channels, particularly chloride channels. It binds to the channels and prevents the movement of ions through the channel, thus modulating their activity.
Biochemical and Physiological Effects:
NPPB has been shown to have a range of biochemical and physiological effects. It has been shown to modulate the activity of chloride channels in various cell types, including neurons, smooth muscle cells, and epithelial cells. It has also been shown to modulate the activity of calcium channels in neurons and smooth muscle cells.

Advantages and Limitations for Lab Experiments

One advantage of using NPPB in lab experiments is its specificity for chloride channels, which allows researchers to selectively modulate the activity of these channels. However, NPPB can also have off-target effects on other ion channels, which can complicate data interpretation. Additionally, NPPB can be difficult to work with due to its low solubility in water.

Future Directions

Future research on NPPB could focus on its potential applications in treating diseases or disorders that involve ion channel dysfunction, such as cystic fibrosis or epilepsy. Additionally, further investigation of the mechanism of action of NPPB could provide insights into the function of ion channels in various physiological processes. Finally, research could focus on developing more potent and selective inhibitors of chloride channels based on the structure of NPPB.

Scientific Research Applications

NPPB has been studied for its potential applications in various scientific research fields, including neuroscience, physiology, and pharmacology. It has been shown to modulate ion channels, such as chloride and calcium channels, and has been used to investigate the role of these channels in various physiological processes.